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Compound of Interest

Compound Name: Methyl glycinate

Cat. No.: B1584228 Get Quote

Welcome to the technical support center for methyl glycinate hydrochloride. This guide is

designed for researchers, scientists, and drug development professionals to ensure safe and

effective handling and storage of this compound in a laboratory setting.

Frequently Asked Questions (FAQs)
General Information
Q1: What is methyl glycinate hydrochloride and what are its common applications in

research?

Methyl glycinate hydrochloride is the hydrochloride salt of methyl glycinate, which is the

methyl ester of the amino acid glycine. It is a white crystalline powder that is soluble in water.[1]

[2][3] In research and drug development, it is widely used as a building block in peptide

synthesis and as an intermediate for various pharmaceutical compounds.[4]

Storage and Handling
Q2: What are the ideal storage conditions for methyl glycinate hydrochloride?

Methyl glycinate hydrochloride should be stored in a tightly closed container in a cool, dry, and

well-ventilated area.[5][6][7] It is hygroscopic, meaning it readily absorbs moisture from the air,

so proper sealing of the container is crucial to maintain its integrity.[2][8] Store it away from

incompatible substances, particularly strong oxidizing agents.[1][4][9][10]
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Q3: My methyl glycinate hydrochloride has clumped together. Can I still use it?

Clumping is a common issue with hygroscopic compounds like methyl glycinate hydrochloride

and is usually caused by moisture absorption.[8] While you can break up the clumps with a

spatula, the presence of moisture may affect the compound's reactivity and the stoichiometry of

your reactions.[8] For moisture-sensitive experiments, it is recommended to dry the compound

under vacuum before use.[11]

Q4: What personal protective equipment (PPE) should I wear when handling methyl glycinate
hydrochloride?

It is essential to wear appropriate PPE to minimize exposure. This includes:

Eye/Face Protection: Safety glasses with side shields or goggles.[5][6][10]

Skin Protection: Impervious gloves and protective clothing to prevent skin contact.[5][6][10]

Respiratory Protection: In situations where dust is generated, a NIOSH-approved respirator

is recommended.[6][9][12]

Always handle the compound in a well-ventilated area, preferably in a fume hood, to avoid

inhalation of dust.[5][6]

Troubleshooting Experimental Issues
Q5: My reaction yield is lower than expected. Could the handling of methyl glycinate
hydrochloride be a factor?

Yes, improper handling can significantly impact reaction outcomes. The most likely culprit is the

hygroscopic nature of the compound. If it has absorbed moisture, the actual mass of the

anhydrous compound will be less than the weighed amount, leading to incorrect stoichiometry.

For best results, ensure the compound is dry, consider drying it under vacuum before use, and

handle it quickly to minimize air exposure.[8][11]

Q6: I'm observing inconsistent results in my experiments. What should I check regarding my

methyl glycinate hydrochloride?
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Inconsistent results can stem from the degradation of the reagent. Ensure that the container is

always tightly sealed after use to prevent moisture absorption and potential degradation.[7][8] If

the compound is old or has been stored improperly, its purity may be compromised. It is

advisable to use a fresh batch or re-purify the existing stock if you suspect degradation.

Quantitative Data Summary
The following table summarizes key quantitative data for methyl glycinate hydrochloride.

Property Value Source

Molecular Formula C₃H₇NO₂ · HCl [1]

Molecular Weight 125.56 g/mol [1]

Melting Point 173 - 177 °C (decomposes) [1][10]

Water Solubility >1000 g/L (at 20 °C) [2][3][4]

Experimental Protocols
Protocol 1: Drying Hygroscopic Methyl Glycinate
Hydrochloride
This protocol describes the process for drying methyl glycinate hydrochloride that may have

absorbed atmospheric moisture.

Materials:

Methyl glycinate hydrochloride

Vacuum oven or desiccator with a suitable desiccant (e.g., phosphorus pentoxide)

Schlenk flask or other suitable glassware

Procedure:

Place the methyl glycinate hydrochloride in a clean, dry Schlenk flask.
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Attach the flask to a vacuum line.

Slowly apply a vacuum to avoid creating a fine powder that could be drawn into the vacuum

line.

Heat the sample gently under vacuum if using a vacuum oven. Do not exceed the

decomposition temperature. A temperature of 40-50°C is generally safe.

Continue drying for several hours or until the weight of the compound remains constant.

Once dry, store the compound in a desiccator over a fresh desiccant or in a glovebox with an

inert atmosphere.
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Workflow for Handling Methyl Glycinate Hydrochloride
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Caption: Standard workflow for handling methyl glycinate hydrochloride.
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Decision Tree for Troubleshooting Clumped Reagent

Troubleshooting Clumped Methyl Glycinate Hydrochloride
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Caption: Decision-making for using clumped methyl glycinate hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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